N-cyclopentyl-N,2,5-trimethylfuran-3-carboxamide

• IUPAC Name: N-cyclopentyl-N,2,5-trimethylfuran-3-carboxamide
• InChI: InChI=1S/C13H19NO2/c1-9-8-12(10(2)16-9)13(15)14(3)11-6-4-5-7-11/h8,11H,4-7H2,1-3H3
• InChI Key: NUCYSXYLAVWTPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N(C)C2CCCC2
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

N-cyclopentyl-N,2,5-trimethylfuran-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as CTAF and is a member of the furanocarboxamide family. CTAF has shown promising results in various preclinical studies, indicating its potential as a novel drug candidate.

Mechanism of Action

The exact mechanism of action of CTAF is not fully understood. However, it is believed to exert its therapeutic effects by modulating the activity of various neurotransmitters in the brain, including dopamine and glutamate. CTAF has also been shown to inhibit the activity of certain enzymes, such as COX-2 and iNOS, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
CTAF has been shown to have a range of biochemical and physiological effects in preclinical studies. It has been found to reduce inflammation and oxidative stress in the brain, which may contribute to its neuroprotective effects. Additionally, CTAF has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of CTAF is its high potency and selectivity for its target receptors. This makes it a promising drug candidate for the treatment of various diseases. However, one of the limitations of CTAF is its low solubility in water, which may affect its bioavailability and limit its clinical use.

Future Directions

There are several potential future directions for research on CTAF. One area of interest is the development of novel formulations of CTAF that improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of CTAF and its potential therapeutic applications in various fields of medicine. Finally, clinical trials are needed to evaluate the safety and efficacy of CTAF in humans.

Synthesis Methods

The synthesis of CTAF involves the reaction of cyclopentylamine with 3-acetyl-2,5-dimethylfuran in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to form the final compound, N-cyclopentyl-N,2,5-trimethylfuran-3-carboxamide. This synthesis method has been optimized to produce high yields of CTAF with good purity.

Scientific Research Applications

CTAF has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties in preclinical studies. Additionally, CTAF has been found to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.